1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one

• Molecular Formula: C16H24N2OS
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 1-cyclohexyl-4-propylsulfanyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C16H24N2OS/c1-2-11-20-15-13-9-6-10-14(13)18(16(19)17-15)12-7-4-3-5-8-12/h12H,2-11H2,1H3
• InChI Key: SVVLZFXACLUTEV-UHFFFAOYSA-N
• SMILES: CCCSC1=NC(=O)N(C2=C1CCC2)C3CCCCC3

Description

1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one, also known as CPCCOEt, is a compound that has been studied for its potential use as a therapeutic agent. CPCCOEt is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1), which is a G protein-coupled receptor that plays a role in synaptic plasticity, learning, and memory.

Mechanism of Action

1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one acts as a selective antagonist of mGluR1, which is a G protein-coupled receptor that is widely distributed in the central nervous system. By blocking the activation of mGluR1, this compound can modulate the release of neurotransmitters, including glutamate, which is involved in synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. These include reducing the release of glutamate, modulating synaptic plasticity, and promoting neuroprotection.

Advantages and Limitations for Lab Experiments

1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one has several advantages for lab experiments, including its selectivity for mGluR1 and its ability to modulate synaptic plasticity. However, there are also limitations to using this compound, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one. One area of interest is its potential use in treating neurological disorders, including migraine, epilepsy, and Parkinson's disease. Another area of research is understanding the mechanism of action of this compound and its effects on synaptic plasticity and learning and memory. Additionally, further studies are needed to fully understand the potential toxicity of this compound and its safety for use in humans.

Synthesis Methods

1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one can be synthesized using a multistep process, which involves the reaction of cyclohexanone with propylthiol to form 1-cyclohexyl-1-propanethiol. This intermediate is then reacted with 2,4-dichloro-5-methoxy-pyrimidine to form 1-cyclohexyl-4-(propylsulfanyl)pyrimidine. Finally, this compound is reacted with ethyl chloroformate to form this compound.

Scientific Research Applications

1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one has been studied for its potential use in treating various neurological disorders, including migraine, epilepsy, and Parkinson's disease. In animal models, this compound has been shown to have anticonvulsant, neuroprotective, and analgesic effects.